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Introduction
Spectroscopic analysis is a cornerstone of modern research, providing critical insights into the

chemical and physical properties of materials. The accuracy and reproducibility of

spectroscopic measurements are highly dependent on the precise positioning and containment

of the sample.[1][2] While standard cuvettes and sample holders are suitable for many

applications, the growing need for high-throughput screening, analysis of small sample

volumes, and in-situ measurements has driven the demand for custom-designed sample

holders.[3][4] This application note details the use of G907, a novel, high-performance polymer,

for the fabrication of custom spectroscopy sample holders using 3D printing technology. G907
offers a unique combination of chemical resistance, thermal stability, and optical transparency

in the UV-Vis and near-infrared (NIR) regions, making it an ideal material for a wide range of

spectroscopic applications in research, quality control, and drug development.

G907 Material Properties
G907 is an advanced photopolymer specifically engineered for precision fabrication and

compatibility with a broad range of spectroscopic techniques. Its key properties are

summarized in Table 1.
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Property Value Test Method

Optical Transmittance (350 -

900 nm)
> 85% UV-Vis Spectrophotometry

Refractive Index (at 589 nm) 1.52 Abbe Refractometry

Maximum Operating

Temperature
120 °C

Dynamic Mechanical Analysis

(DMA)

Chemical Resistance (24 hr

exposure)

- Acetone Excellent Gravimetric Analysis

- Isopropanol Excellent Gravimetric Analysis

- 1M HCl Excellent Gravimetric Analysis

- 1M NaOH Good Gravimetric Analysis

Hardness 85 Shore D Durometer Hardness Test

Water Absorption (24 hr

immersion)
< 0.1% ASTM D570

Table 1: Quantitative Properties of G907 Polymer. The table provides a summary of the key

performance indicators of G907 relevant to its application in spectroscopy.

Experimental Protocols
Protocol 1: Fabrication of a Custom G907 Sample Holder
This protocol outlines the steps for fabricating a custom 3-position, 10 mm path length cuvette

holder for use in a standard spectrophotometer.

1. Design:

Utilize computer-aided design (CAD) software to create a 3D model of the desired sample
holder. The outer dimensions should be compatible with the spectrophotometer's sample
compartment (e.g., 12.5 mm x 12.5 mm base).
Incorporate features for precise sample alignment and any necessary fluidic connections.
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2. 3D Printing:

Export the CAD model as an STL file.
Slice the STL file using the appropriate software for a stereolithography (SLA) or Digital Light
Processing (DLP) 3D printer.
Recommended Print Parameters for G907:
Layer Height: 50 µm
Exposure Time: 3-5 seconds per layer
Lift Speed: 60 mm/min
Print the sample holder using G907 resin.

3. Post-Processing:

Remove the printed part from the build plate.
Wash the part in isopropanol for 10 minutes to remove excess uncured resin.
Allow the part to air dry completely.
Post-cure the part under a 405 nm UV light source for 30 minutes to ensure complete
polymerization and optimal material properties.

Protocol 2: Spectroscopic Analysis using a G907
Sample Holder
This protocol describes the use of the custom G907 sample holder for absorbance

measurements of a small molecule compound.

1. Spectrophotometer Setup:

Power on the UV-Vis spectrophotometer and allow the lamps to warm up for at least 30
minutes.
Set the desired wavelength range for the measurement (e.g., 200 - 800 nm).

2. Blank Measurement:

Insert the custom G907 sample holder into the spectrophotometer.
Fill one of the cuvette positions with the appropriate blank solvent (e.g., deionized water,
ethanol).
Perform a blank measurement to zero the instrument.
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3. Sample Measurement:

Carefully pipette the sample solution into a different cuvette position in the G907 holder.
Place the holder back into the spectrophotometer, ensuring the light path is aligned with the
sample.
Initiate the absorbance scan.

4. Data Analysis:

Save and export the absorbance data.
Analyze the spectrum to determine the absorbance maxima and other relevant spectral
features.

Visualizations

Design Phase Fabrication Phase Post-Processing Phase
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Caption: Workflow for fabricating a custom G907 sample holder.
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Key Material Properties

Suitability for Spectroscopy

G907 Polymer

High Optical Transmittance
(>85% in 350-900 nm)

Excellent Chemical Resistance
(Alcohols, Acids)

High Thermal Stability
(Up to 120 °C) High Hardness & Low Water Absorption

UV-Vis & NIR Spectroscopy High-Throughput Screening In-Situ Measurements Small Volume Analysis

Click to download full resolution via product page

Caption: Logical relationship of G907 properties to its applications.

Conclusion
G907 represents a significant advancement in materials for custom spectroscopic sample

holder fabrication. Its superior optical clarity, chemical inertness, and thermal stability,

combined with the design freedom of 3D printing, empower researchers to create bespoke

solutions for their specific analytical challenges. The protocols outlined in this application note

provide a clear framework for the successful implementation of G907 in a laboratory setting,

enabling more precise, efficient, and versatile spectroscopic measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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